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Executive Summary

This technical guide provides a comprehensive framework for the spectroscopic analysis of
potassium (Z)-2-cyano-1-ethoxycarbonyl-ethenolate, a key intermediate in organic
synthesis. Given the limited availability of published, consolidated spectroscopic data for this
specific salt, this document serves as an expert guide for researchers, scientists, and drug
development professionals. It combines theoretical principles with field-proven methodologies
to predict, acquire, and interpret the essential spectroscopic data—Nuclear Magnetic
Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS). The protocols described herein
are designed to be self-validating, ensuring researchers can confidently confirm the identity,
purity, and structure of the title compound.
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Introduction: Chemical Identity and Significance

Potassium (Z)-2-cyano-1-ethoxycarbonyl-ethenolate is an organic salt that features a
potassium cation and a planar enolate anion. The anion's structure is characterized by a
conjugated system involving a nitrile group, a vinylic bond, and an ester carbonyl group, with
the (Z)-configuration defining the stereochemistry across the double bond.

1.1 Chemical Identity

Property Value Source(s)
potassium (1Z)-1-cyano-3-

IUPAC Name
ethoxy-3-oxo0-1-propen-2-olate

CAS Number 728897-00-5; 92664-05-6 [1]

Molecular Formula CeHeKNO3 [1]

Molecular Weight 179.22 g/mol [1]
[O-]/C(C(OCC)=0)=C\C#N.

SMILES [1]
[K+]
SNXUQEBSHDKXKH-

InChl Key

FBZPGIPVSA-M

1.2 Scientific and Industrial Relevance

As a derivative of ethyl cyanoacetate, this potassium enolate is a potent and versatile
nucleophile. The presence of multiple functional groups—nitrile, ester, and the enolate itself—
makes it a valuable building block in synthetic chemistry. Such compounds are precursors in
Knoevenagel condensations and Michael additions, fundamental carbon-carbon bond-forming
reactions used in the synthesis of pharmaceuticals, agrochemicals, and polymers.[2][3]
Understanding its precise spectroscopic signature is paramount for reaction monitoring, quality
control, and regulatory compliance in these applications.

Nuclear Magnetic Resonance (NMR) Spectroscopy

© 2026 BenchChem. All rights reserved. 2/15 Tech Support


https://www.benchchem.com/product/b3193545/docs?utm_src=pdf-body#spectroscopic-data-of-potassium-z-2-cyano-1-ethoxycarbonyl-ethenolate
https://www.bldpharm.com/products/728897-00-5.html
https://www.bldpharm.com/products/728897-00-5.html
https://www.bldpharm.com/products/728897-00-5.html
https://www.bldpharm.com/products/728897-00-5.html
https://www.researchgate.net/publication/257600260_Z-Ethyl_2-cyano-3-1H-imidazol-2-ylacrylate
http://static.sites.sbq.org.br/jbcs.sbq.org.br/pdf/v7n5-17.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3193545?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

NMR spectroscopy is the most powerful tool for the unambiguous structural elucidation of
potassium (Z)-2-cyano-1-ethoxycarbonyl-ethenolate in solution. It provides detailed
information about the carbon-hydrogen framework.

2.1 Expertise-Driven Rationale

The choice of NMR solvent is critical. Due to the ionic nature of the compound, solvents like
Deuterated Dimethyl Sulfoxide (DMSO-ds) or Deuterated Water (D20) are required for
dissolution. DMSO-ds is often preferred as it avoids potential proton exchange with the vinylic
proton, which could occur in D20. The predicted spectra below are based on analysis of
structurally similar compounds and established chemical shift principles.

2.2 Predicted *H NMR Spectrum (in DMSO-de)

The proton NMR spectrum is expected to be relatively simple, showing two distinct sets of
signals corresponding to the ethoxy group and the lone vinylic proton.
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Approx. .
. . Coupling
Predicted o Chemical . ]
. Multiplicity . Constant (J, Integration Rationale
Signal Shift (9, H2)
z

ppm)

Coupled to
-CHs (Ethyl) Triplet (t) 1.1-1.3 ~7.1 3H the adjacent -
CHz- group.

Coupled to
-CH:- (Ethyl) Quartet (q) 39-41 ~7.1 2H the adjacent -
CHs group.

No adjacent
protons to
couple with.
The chemical
shift is
downfield due
to the
electron-
=CH- (Vinylic)  Singlet (s) 45-55 N/A 1H withdrawing
effects of the
cyano and
ester groups,
but shielded
by the
enolate's
negative

charge.

2.3 Predicted 3C NMR Spectrum (in DMSO-de)

The 13C NMR spectrum will confirm the carbon backbone, with six distinct signals expected.
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. . Approx. Chemical Shift (5, .
Predicted Signal Rationale

ppm)

Standard chemical shift for a
-CHs (Ethyl) 14 -16 terminal methyl group in an

ethyl ester.

Typical range for the
-CH2- (Ethyl) 58 - 62 methylene carbon of an ethyl

ester.

This carbon is significantly
=CH- (Vinylic) 90 - 100 shielded by resonance from

the enolate oxygen.

o Characteristic region for nitrile
-C=N (Nitrile) 118 - 122 b
carbons.

Deshielded due to attachment
to two electronegative atoms
(O~ and C=0), but shielded

relative to a typical ketone.

=C-O~ (Enolate) 165 - 175

Deshielded carbonyl carbon,
-C=0 (Ester) 168 - 178 influenced by conjugation and

the enolate system.

2.4 Experimental Protocol: NMR Data Acquisition

o Sample Preparation: Accurately weigh 10-15 mg of the potassium enolate salt and dissolve it
in ~0.7 mL of high-purity DMSO-ds in a standard 5 mm NMR tube.

 Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.
e 'H NMR Acquisition:
o Set the spectral width to cover a range of 0-12 ppm.

o Employ a standard pulse program (e.g., 'zg30").
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o Acquire at least 16 scans to ensure a good signal-to-noise ratio.

e 13C NMR Acquisition:
o Set the spectral width to cover a range of 0-200 ppm.
o Use a proton-decoupled pulse program (e.g., 'zgpg30).
o Acquire a sufficient number of scans (typically >1024) for adequate signal intensity.

o Data Processing: Process the raw data (Free Induction Decay - FID) using appropriate
software (e.g., MestReNova, TopSpin). Apply Fourier transform, phase correction, and
baseline correction. Reference the *H spectrum to the residual solvent peak of DMSO-de (o
~2.50 ppm) and the 13C spectrum accordingly (& ~39.52 ppm).

2.5 Visualization: NMR Interpretation Workflow
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Caption: Workflow for NMR-based structure confirmation.
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Infrared (IR) Spectroscopy

FT-IR spectroscopy is a rapid and effective technique for confirming the presence of key
functional groups within the molecule. The delocalized electronic structure of the enolate has a
profound and predictable effect on the vibrational frequencies.

3.1 Core Principles & Mechanistic Insight

The enolate system O=C-C=C-C=N involves extensive electron delocalization. This resonance
lowers the bond order of the C=0 and C=N groups compared to their isolated counterparts.
Consequently, their stretching frequencies will be observed at a lower wavenumber, which is a
key diagnostic feature for this molecule.

3.2 Predicted Characteristic IR Absorption Bands
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Functional Group Bond

Predicted
Wavenumber

Rationale and

Comparative Data
(cm™)

Nitrile C=N Stretch

The frequency is
lowered from the
typical ~2250 cm~1
due to conjugation.
Similar conjugated
2190 - 2210 nitriles show
absorptions in this
region.[4][5] The
strong pull of the
enolate system
significantly influences

this bond.

Ester Carbonyl C=0 Stretch

This band is
drastically shifted to a
lower frequency from
the usual ~1735 cm~?

1640 - 1660 due to its participation
in the delocalized
enolate system, giving
it more single-bond

character.

Alkene C=C Stretch

This stretch is
characteristic of a
conjugated alkene
within an enolate
1580 - 1610 system. Its intensity is
enhanced by the large
dipole moment
change during

vibration.

Ester C-O C-O Stretch

1250 - 1300 Strong absorption
typical for the C-O
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single bond stretch in

esters.

3.3 Experimental Protocol: FT-IR Data Acquisition (ATR)

Attenuated Total Reflectance (ATR) is the preferred method as it requires minimal sample
preparation.

 Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean by
wiping it with a solvent-moistened wipe (e.g., isopropanol).

e Background Scan: Record a background spectrum of the empty ATR crystal. This is crucial
for removing atmospheric (CO2, H20) and instrument-related signals.

o Sample Application: Place a small amount of the solid potassium enolate powder onto the
ATR crystal.

o Pressure Application: Use the instrument's pressure clamp to ensure firm and even contact
between the sample and the crystal.

o Data Collection: Acquire the sample spectrum, typically by co-adding 16 or 32 scans over a
range of 4000-400 cm~! with a resolution of 4 cm~1.

o Data Analysis: The resulting spectrum should be automatically ratioed against the
background. Label the significant peaks corresponding to the functional groups listed above.

Mass Spectrometry (MS)
MS is essential for confirming the molecular weight of the anionic component of the salt and
can provide structural information through fragmentation analysis.

4.1 Rationale for Experimental Design

Electrospray lonization (ESI) is the ideal ionization technique for this pre-charged ionic
compound. Operating in negative ion mode (ESI-) will allow for the direct detection of the target
enolate anion.
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4.2 Predicted Mass Spectrum (ESI-)

e Primary lon: The most prominent peak in the full-scan mass spectrum will be the enolate
anion [CeHsNO3]".

o Monoisotopic Mass: 140.0348 m/z
o Average Mass: 140.12 g/mol

o Potential Adducts/Fragments: While fragmentation might be limited under soft ESI
conditions, potential neutral losses could include the loss of an ethoxy radical (*\OCH2CHs) or
ethylene (CzHa) from the ethyl group.

4.3 Recommended MS Protocol (ESI-MS)

o Sample Preparation: Prepare a dilute solution of the sample (~10-50 pg/mL) in a suitable
solvent mixture like 50:50 acetonitrile:water.

 Instrumentation: Use a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap)
equipped with an ESI source.

« Infusion: Introduce the sample solution directly into the ESI source via a syringe pump at a
low flow rate (e.g., 5-10 puL/min).

e Source Parameters (Negative lon Mode):
o Capillary Voltage: -2.5 to -3.5 kV
o Nebulizing Gas (N2): Set to an appropriate pressure for a stable spray.

o Drying Gas (N2): Set to a temperature (e.g., 250-300 °C) and flow rate sufficient to
desolvate the ions.

o Data Acquisition:

o Acquire data in full-scan mode over a mass range of m/z 50-500.
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o For structural confirmation, perform tandem MS (MS/MS) by isolating the primary ion (m/z
140.03) and subjecting it to collision-induced dissociation (CID) to observe its
fragmentation pattern.

4.4 Visualization: Key Structural Features

Caption: Key structural features and their corresponding spectroscopic signatures.

Conclusion

The structural confirmation of potassium (Z)-2-cyano-1-ethoxycarbonyl-ethenolate relies on
a multi-technique spectroscopic approach. NMR spectroscopy provides the definitive carbon-
hydrogen framework, while IR spectroscopy offers rapid confirmation of the key functional
groups, with their characteristic frequency shifts providing evidence of the delocalized enolate
system. Finally, high-resolution mass spectrometry validates the molecular weight of the
anionic component. By following the expert-derived protocols and predictive data outlined in
this guide, researchers can confidently and accurately characterize this important synthetic
intermediate, ensuring the integrity and success of their scientific endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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